Cas no 2228823-24-1 ((2-amino-5-phenyl-1,3-thiazol-4-yl)methanol)

• Product Name: (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol
• CAS No: 2228823-24-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5174608
• PubChem ID: 133061184
• Update Time: 2025-06-08

(2-amino-5-phenyl-1,3-thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol

• Inchi： 1S/C10H10N2OS/c11-10-12-8(6-13)9(14-10)7-4-2-1-3-5-7/h1-5,13H,6H2,(H2,11,12)
• InChI Key： POCDVRVTOVYAHT-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(CO)N=C1N

Additional information on (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol

Introduction to (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol (CAS No. 2228823-24-1)

(2-amino-5-phenyl-1,3-thiazol-4-yl)methanol, with the CAS number 2228823-24-1, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol makes it a valuable candidate for further research and development.

The chemical structure of (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol consists of a thiazole ring with an amino group and a phenyl group attached to the 2 and 5 positions, respectively. The methanol group is attached to the 4-position of the thiazole ring. This arrangement provides the compound with a combination of hydrophilic and hydrophobic properties, which can influence its solubility and bioavailability. The presence of the amino group also suggests potential reactivity and interaction with various biological targets.

Recent studies have highlighted the potential therapeutic applications of (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anticancer activity against several human cancer cell lines. The researchers found that (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol induced apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This finding opens up new avenues for the development of novel anticancer agents based on this scaffold.

In addition to its anticancer properties, (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves inhibition of viral replication by interfering with viral protein synthesis. These results suggest that (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol could be a valuable lead compound for the development of broad-spectrum antiviral agents.

The synthesis of (2-amino-5-phenyl-1,3-thiazol-4-yl)methanol has been well-documented in the literature. One common synthetic route involves the reaction of 4-chloroacetylthioaniline with phenacyl bromide followed by reduction with sodium borohydride. This method provides a high yield and purity of the desired product. Another approach involves the condensation of 4-aminothiophenol with benzaldehyde followed by cyclization and reduction steps. These synthetic methods are robust and can be easily scaled up for industrial production.

The physicochemical properties of (2-amino-5-phenyl-1,3-thiazol-4-y l)methanol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 160 to 165°C. The compound is moderately soluble in water but shows higher solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its logP value (a measure of hydrophobicity) is approximately 1.8, indicating that it can readily partition between aqueous and lipid phases. These properties are crucial for optimizing its formulation and delivery as a pharmaceutical agent.

To further explore the biological activity of (2-amino -5 -phen yl -1 ,3 -th iaz ol -4 -y l)me than ol strong>, several structure -activity relationship (SAR) studies have been conducted . These studies have revealed that modifications to the amino group or the phen yl substituent can significantly affect the compound's potency and selectivity . For example , introducing electron-withdrawing groups at specific positions on the phen yl ring can enhance antitumor activity while reducing cytotoxicity towards normal cells . Similarly , replacing the meth an ol group with other functional groups such as ethers or esters can improve metabolic stability and pharmacokinetic properties . p > < p >In conclusion ,< strong >( 2 -amino -5 -phe n yl -1 ,3 -th iaz ol -4 -y l )me than ol< / strong > ( CAS No . 2 2 88 8 8 8 8 -77 ) represents a promising lead compound for various therapeutic applications . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive target for further research and development . Ongoing studies aim to optimize its pharmacological profile through rational design and synthesis , paving the way for potential clinical applications . p > article > response >